Cas no 951900-87-1 (5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide)

• Product Name: 5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide
• CAS No: 951900-87-1
• MF: C₁₅H₁₃ClN₂O₆S
• MW: 384.791521787643
• CID: 5431801
• Update Time: 2025-05-20

5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxothiolan-3-yl)furan-2-carboxamide
• 5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide

• Inchi： 1S/C15H13ClN2O6S/c16-12-7-10(18(20)21)1-2-11(12)13-3-4-14(24-13)15(19)17-9-5-6-25(22,23)8-9/h1-4,7,9H,5-6,8H2,(H,17,19)
• InChI Key： XFQRPEZWTRHOCD-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C([N+]([O-])=O)C=C2Cl)=CC=C1C(NC1CCS(=O)(=O)C1)=O

Additional information on 5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide

Recent Advances in the Study of 5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide (CAS: 951900-87-1)

The compound 5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide (CAS: 951900-87-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 951900-87-1 exhibits high selectivity towards certain kinase targets, making it a promising candidate for further drug development. The study utilized X-ray crystallography and molecular docking simulations to elucidate the binding interactions between the compound and its target proteins.

In addition to its kinase inhibitory properties, 5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide has shown remarkable efficacy in preclinical models of autoimmune diseases. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduced inflammatory markers in murine models of rheumatoid arthritis, suggesting its potential as a novel anti-inflammatory agent.

The synthesis and optimization of 951900-87-1 have also been a focus of recent research. A 2024 study in Organic Process Research & Development detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is particularly significant for scaling up production for potential clinical trials.

Pharmacokinetic studies of this compound have revealed favorable absorption and distribution profiles, though further optimization may be required to improve metabolic stability. Recent in vivo studies have demonstrated that the compound maintains therapeutic concentrations in target tissues for extended periods, supporting its potential as a once-daily oral medication.

Looking forward, researchers are particularly interested in exploring the compound's potential in combination therapies. Preliminary data suggest that 5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)furan-2-carboxamide may exhibit synergistic effects when paired with existing chemotherapeutic agents, opening new avenues for cancer treatment strategies.

In conclusion, the growing body of research on 951900-87-1 positions this compound as a promising candidate for multiple therapeutic applications. Continued investigation into its mechanism of action, optimization of its pharmacological properties, and evaluation in clinical settings will be crucial steps in its development as a potential therapeutic agent.